Cas no 477286-06-9 ((E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477286-06-9
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 5748889
• PubChem ID: 5872895
• Update Time: 2025-06-03

(E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• STK898686
• (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (2E)-[2-(3,4-dimethylphenyl)hydrazinylidene][4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]ethanenitrile
• (E)-N'-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-3181
• (2E)-N-(3,4-dimethylanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS005639390
• 477286-06-9

• Inchi： 1S/C21H20N4OS/c1-4-26-18-9-6-16(7-10-18)20-13-27-21(23-20)19(12-22)25-24-17-8-5-14(2)15(3)11-17/h5-11,13,24H,4H2,1-3H3/b25-19+
• InChI Key： LNJHGFBVRGGLSC-NCELDCMTSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCC)N=C1/C(/C#N)=N/NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

(E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477286-06-9)

(E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477286-06-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and features a unique structural arrangement that includes a cyanide group, a hydrazine moiety, and substituted phenyl rings. The combination of these functional groups endows the compound with a range of potential biological activities and therapeutic applications.

The cyanide group in (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide is a key feature that contributes to its reactivity and potential for forming coordination complexes with various metal ions. This property has been explored in the context of developing new catalysts and materials for industrial and biomedical applications. Recent studies have shown that compounds containing cyanide groups can exhibit enhanced stability and solubility, which are crucial factors in drug design and delivery.

The hydrazine moiety in this compound is another important functional group that has been extensively studied for its biological activity. Hydrazines are known to possess antitumor, antiviral, and anti-inflammatory properties. In the context of (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, the hydrazine group may play a role in modulating the compound's interaction with biological targets, such as enzymes and receptors. This could potentially lead to the development of novel therapeutic agents for various diseases.

The thiazole ring is a five-membered heterocyclic compound that is widely found in natural products and synthetic drugs. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a thiazole ring in (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide suggests that it may have similar biological activities. Recent research has focused on optimizing the structure of thiazole-based compounds to enhance their potency and selectivity.

The substituted phenyl rings in this compound are also significant structural elements. The presence of methyl and ethoxy groups on the phenyl rings can influence the compound's lipophilicity and electronic properties. These factors are crucial for determining the compound's ability to cross cell membranes and interact with specific biological targets. Studies have shown that subtle changes in the substitution pattern of phenyl rings can lead to significant differences in biological activity.

In terms of its potential applications, (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways.

Additionally, this compound has shown promise as an antiviral agent. Research has indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated by its ability to interfere with viral entry into host cells or by inhibiting viral enzyme activity.

The development of new drugs often requires extensive optimization to improve their pharmacokinetic properties and reduce side effects. In this regard, (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has been subjected to various structural modifications to enhance its stability, solubility, and bioavailability. These efforts have led to the identification of several analogs with improved therapeutic profiles.

From a synthetic perspective, the preparation of (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide involves multiple steps that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound on both laboratory and industrial scales.

In conclusion, (E)-N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477286-06-9) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases.